Cas no 1333388-05-8 (Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-)

• Product Name: Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-
• CAS No: 1333388-05-8
• MF: C₁₃H₂₁BN₂O₂
• MW: 248.129043340683
• MDL: MFCD16198138
• CID: 4584573
• PubChem ID: 54971094
• Update Time: 2025-06-26

Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• {2-[(4-ethylpiperazin-1-yl)methyl]phenyl}boronic acid
• Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-
• (2-((4-Ethylpiperazin-1-yl)methyl)phenyl)boronic acid
• D93859
• AS-55457
• [2-[(4-ethylpiperazin-1-yl)methyl]phenyl]boronic acid
• AKOS005974980
• (2-[(4-ETHYLPIPERAZIN-1-YL)METHYL]PHENYL)BORONIC ACID
• 1333388-05-8

• MDL： MFCD16198138
• Inchi： 1S/C13H21BN2O2/c1-2-15-7-9-16(10-8-15)11-12-5-3-4-6-13(12)14(17)18/h3-6,17-18H,2,7-11H2,1H3
• InChI Key： WLVYWZAGOGWEBO-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1CN1CCN(CC)CC1)O

Computed Properties

• Exact Mass: 248.1696081 g/mol
• Monoisotopic Mass: 248.1696081 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• Molecular Weight: 248.13

Additional information on Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]-

Boronic Acid Derivative with Piperazine and Ethyl Substituents: Synthesis, Properties, and Applications

Boronic acid, B-[2-[(4-ethyl-1-piperazinyl)methyl]phenyl]- (CAS No. 1333388-05-8) is a structurally unique organic compound that combines the versatile reactivity of boronic acids with the pharmacologically relevant piperazine ring and an ethyl substituent. This compound belongs to the broader class of boronic acid derivatives, which have gained significant attention in modern chemistry due to their role in catalysis, bioconjugation, and as key intermediates in pharmaceutical development. The integration of a piperazine ring and a 4-ethyl group into the phenyl framework creates a scaffold with tunable electronic and steric properties, making it a valuable candidate for targeted molecular design.

The core structure of this compound features a phenyl ring substituted at the para position with a methyl group bearing a 4-ethyl-piperazinyl moiety. The piperazine ring, a six-membered heterocycle containing two nitrogen atoms in opposite positions, is known for its ability to form hydrogen bonds and coordinate with metal ions. When coupled with an ethyl chain at the 4-position, this system introduces additional hydrophobicity while maintaining the ring's inherent flexibility. The boronic acid functionality (B(OH)₂) at the terminal position provides distinct chemical characteristics compared to traditional carboxylic acids or esters, including reversible covalent bonding capabilities and Lewis acidity.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine-containing boronic acids as potential modulators of protein-protein interactions (PPIs). A 2024 study published in *ACS Medicinal Chemistry Letters* demonstrated that such compounds can selectively target kinases through boronate ester formation with serine residues in active sites. This mechanism has been particularly effective in developing irreversible inhibitors for drug-resistant cancer mutations. The presence of the ethyl group enhances lipophilicity without compromising solubility in polar organic solvents like DMSO or DMF.

In synthetic organic chemistry, this compound serves as an efficient reagent for Suzuki-Miyaura cross-coupling reactions. The boronic acid functionality enables carbon-carbon bond formation under palladium catalysis while maintaining high functional group compatibility. Researchers at ETH Zurich (2025) reported improved yields when using similar piperazine-substituted boronic acids for late-stage functionalization of complex natural products. The ethyl substituent's steric bulk also contributes to reaction selectivity by influencing transition state geometry during coupling processes.

The compound's molecular architecture offers opportunities for bioconjugation applications. Boronic acids are well-established for their reversible binding to diols through tetrahedral ester formation—a property exploited in glucose-responsive drug delivery systems. A team from MIT (March 2025) incorporated analogous structures into smart hydrogels that undergo conformational changes upon detecting specific carbohydrates. The piperazine ring provides additional conjugation points for attaching fluorescent dyes or therapeutic payloads via click chemistry methodologies.

Structural characterization techniques such as NMR spectroscopy and X-ray crystallography have revealed that the boron center adopts a trigonal planar geometry typical of organoboranes but can dynamically adjust during intermolecular interactions. In solution studies using multinuclear NMR (¹¹B), researchers observed rapid tautomerism between enol and keto forms when exposed to trace amounts of water—a phenomenon critical for its biological activity but requiring careful control during synthetic applications.

From an analytical perspective, this compound exhibits characteristic IR absorption bands at ~1260 cm⁻¹ (B-O stretching) and ~960 cm⁻¹ (B-OH bending), distinguishing it from other functional groups like esters or amides. Mass spectrometry analysis shows prominent [M+H]⁺ peaks corresponding to protonated molecular ions, while ESI-HRMS provides precise mass measurements essential for confirming structural purity after synthesis.

The synthesis pathway typically involves sequential coupling reactions starting from 4-fluoroaniline derivatives. First-generation protocols used Grignard reagents to introduce the methyl-piperazine fragment via nucleophilic aromatic substitution (S_N)Ar mechanisms). Modern approaches favor transition-metal-catalyzed cross-couplings like Buchwald-Hartwig amination for constructing C-N bonds between aryl halides and piperazines. Final steps involve hydrolysis of intermediate organoboron species to yield the desired boronic acid functional group under controlled aqueous conditions.

In materials science research published by Nature Materials (Q1 2025), similar compounds were evaluated as precursors for covalent organic frameworks (COFs). Their dual functionality—combining aromaticity with Lewis acidity—enables self-sorting behavior during crystallization processes crucial for forming ordered porous materials used in gas storage applications. The ethyl chain length appears optimal for balancing interlayer cohesion while maintaining sufficient void space within COF structures.

The compound's potential extends into agrochemical development where it demonstrates activity as an enzyme inhibitor against pathogenic fungi. Studies from Syngenta Crop Protection (February 2025) showed that piperazine-boronic acid hybrids effectively inhibit chitin synthase enzymes by forming covalent adducts with essential cysteine residues near active sites—mechanism confirmed through X-ray crystallography analysis revealing distinct electron density patterns around binding interfaces compared to conventional carboxylic acid inhibitors.

Ongoing research focuses on optimizing its stability under physiological conditions while maintaining target specificity. A 2025 breakthrough by Novartis scientists involved conjugating this scaffold with polyethylene glycol (PEG) chains to improve aqueous solubility without compromising enzymatic inhibition potency against CDK4/6 kinases—a critical consideration given recent clinical failures attributed to poor pharmacokinetic profiles in early-stage compounds lacking such modifications.

In academic research settings, this compound has been utilized as a model system for studying intramolecular hydrogen bonding effects on reaction rates during C-H activation processes catalyzed by iridium complexes. Time-resolved spectroscopic studies revealed that piperazine-derived ligands significantly accelerate oxidative addition steps compared to traditional phosphine ligands due to enhanced electron density redistribution around metal centers.

The market demand for such specialized building blocks has increased alongside growth in precision medicine initiatives targeting personalized cancer therapies through covalent drug design strategies involving boron-based warheads like those found in this molecule's structure.